Cas no 5096-88-8 (N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid)
5096-88-8 structure
Product Name:N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid
CAS No:5096-88-8
MF:C6H13N5O4S
MW:251.263519048691
CID:382889
PubChem ID:255376
Update Time:2025-04-19
N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid Chemical and Physical Properties
Names and Identifiers
-
- 2-N,2-N-dimethylpyrimidine-2,4,5-triamine,sulfuric acid
- N2,N2-dimethylpyrimidine-2,4,5-triamine, sulfuric acid
- AC1L5S9N
- AC1Q6XDN
- AG-K-71237
- AR-1K5079
- CTK1H4314
- N2,N2-dimethylpyrimidine-2,4,5-triamine
- n2,n2-dimethylpyrimidine-2,4,5-triamine sulfate(1:1)
- NSC80822
- NSC-80822
- sulfuric acid
- DTXSID50292211
- Sulfuric acid--N~2~,N~2~-dimethylpyrimidine-2,4,5-triamine (1/1)
- 5096-88-8
- N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid
-
- Inchi: 1S/C6H11N5.H2O4S/c1-11(2)6-9-3-4(7)5(8)10-6;1-5(2,3)4/h3H,7H2,1-2H3,(H2,8,9,10);(H2,1,2,3,4)
- InChI Key: HYCLBVLNAPAZJS-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.N(C)(C)C1N=CC(=C(N)N=1)N
Computed Properties
- Exact Mass: 251.06899
- Monoisotopic Mass: 251.06882509g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 164Ų
Experimental Properties
- PSA: 155.66
- LogP: 1.29740
N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
5096-88-8 (N2,N2-dimethylpyrimidine-2,4,5-triamine; sulfuric acid) Related Products
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